Cas no 1282440-66-7 (Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate)

• Product Name: Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate
• CAS No: 1282440-66-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5050262
• Update Time: 2025-05-21

Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methyl-1-(4-methylphenyl)pyrazole-3-carboxylate
• Methyl 5-methyl-1- (4-methylphenyl)-1H-pyrazole-3-carboxylate
• Methyl 5-methyl-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate
• Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C13H14N2O2/c1-9-4-6-11(7-5-9)15-10(2)8-12(14-15)13(16)17-3/h4-8H,1-3H3
• InChI Key： XCUCELKPBHCIBD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)N(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 44.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate

Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate: A Comprehensive Overview

Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate, also known by its CAS number 1282440-66-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 5, a p-tolyl group at position 1, and a methyl ester group at position 3. These substituents contribute to its unique chemical properties and biological functions.

The synthesis of Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques or other advanced methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex molecules with high enantioselectivity, which is crucial for their application in chiral environments, such as in the development of enantiomerically pure pharmaceuticals.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Pyrazole derivatives are known for their ability to modulate various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Recent studies have demonstrated that Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of this compound are another area of active research. Studies have indicated that Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate has favorable absorption and bioavailability profiles, making it suitable for oral administration. Furthermore, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing that it undergoes minimal phase I metabolism, which could enhance its therapeutic index.

In terms of structural modifications, researchers have explored various substitutions on the pyrazole ring to optimize the compound's bioactivity and pharmacokinetic properties. For instance, the introduction of electron-withdrawing groups at specific positions has been shown to enhance the compound's potency against certain targets. These findings underscore the importance of rational drug design in maximizing the therapeutic potential of pyrazole derivatives like Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate.

The environmental impact and safety profile of this compound are also critical considerations. Recent eco-toxicological studies have assessed its potential toxicity to aquatic organisms, with results indicating low acute toxicity under standard test conditions. These findings align with the growing emphasis on green chemistry principles in drug development, ensuring that compounds like Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate are both effective and environmentally benign.

In conclusion, Methyl 5-Methyl-1-p-tolyl-1H-pyrazole-3-carboxylate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological evaluation, positions it as a promising candidate for future drug development efforts. Continued research into its mechanisms of action, optimization strategies, and clinical potential will undoubtedly shed further light on its role in modern medicine.